2-[1-(cyclohexylmethyl)-3-oxo-2-piperazinyl]-N-(2-hydroxyethyl)-N-[(1-methyl-1H-imidazol-2-yl)methyl]acetamide

• IUPAC Name: 2-[1-(cyclohexylmethyl)-3-oxopiperazin-2-yl]-N-(2-hydroxyethyl)-N-[(1-methylimidazol-2-yl)methyl]acetamide
• InChI: InChI=1S/C20H33N5O3/c1-23-9-7-21-18(23)15-25(11-12-26)19(27)13-17-20(28)22-8-10-24(17)14-16-5-3-2-4-6-16/h7,9,16-17,26H,2-6,8,10-15H2,1H3,(H,22,28)
• InChI Key: GZDIXNMDBHBXIT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1CN(CCO)C(=O)CC2C(=O)NCCN2CC3CCCCC3
• Molecular Formula: C20H33N5O3
• Molecular Weight: 391.5 g/mol

Description

The compound contains several functional groups and structural features that are common in medicinal chemistry. It has an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is a key component of many pharmaceuticals.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. For example, the presence of an imidazole ring can increase the compound’s solubility in water and other polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Imidazole derivatives are known to show a wide range of biological activities, including antibacterial, antiviral, and anti-inflammatory effects.

Future Directions

The future directions for research on this compound would likely depend on its biological activity. Given the wide range of activities associated with imidazole derivatives, there could be many potential applications in medicinal chemistry.